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Compound Name: p-Tolylmaleimide

Cat. No.: B7728571

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of p-Tolylmaleimide (also known as
N-(4-Methylphenyl)maleimide), a versatile chemical compound with significant applications in
polymer chemistry, organic synthesis, and bioconjugation. This document details its
physicochemical properties, provides spectral analysis data, and outlines detailed experimental
protocols for its synthesis and purification. Furthermore, it explores its role as an inhibitor of the
water channel Aquaporin Z and its utility in the development of advanced polymers and
bioconjugates.

Chemical and Physical Properties

p-Tolylmaleimide is an organic compound featuring a maleimide core substituted with a p-tolyl
group.[1] This substitution enhances its reactivity and solubility in organic solvents.[1] It is a
solid at room temperature and is recognized for its utility in Diels-Alder reactions.[1]

Table 1: Physicochemical Properties of p-Tolylmaleimide

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7728571?utm_src=pdf-interest
https://www.benchchem.com/product/b7728571?utm_src=pdf-body
https://www.benchchem.com/product/b7728571?utm_src=pdf-body
https://cymitquimica.com/cas/1631-28-3/
https://cymitquimica.com/cas/1631-28-3/
https://cymitquimica.com/cas/1631-28-3/
https://www.benchchem.com/product/b7728571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 1631-28-3 [1][2][3]

IUPAC Name ;((:rl]-emethylphenyl)pyrrole-2,5- 3]
N-p-Tolylmaleimide, N-(4-

Synonyms Methylphenyl)maleimide, 1-(p- [1112][3]
Tolyl)-1H-pyrrole-2,5-dione

Molecular Formula C11HoNO:2 [11121[3]

Molecular Weight 187.19 g/mol [3]

Melting Point 149.5°C [2]

Appearance White to yellow powder/crystal [1]

XLogP3 1.5 [3]

Table 2: Solubility of p-Tolylmaleimide
Solvent Solubility Notes
Water Limited aqueous solubility

Polar Organic Solvents

More soluble

e.g., Dimethyl sulfoxide
(DMSO), Acetone

10% DMSO + 40% PEG300 +
5% Tween 80 + 45% Saline

1 mg/mL (5.34 mM)

Sonication is recommended.

DMSO

1.87 mg/mL (9.99 mM)

Sonication is recommended.

Spectral Data

The structural integrity of p-Tolylmaleimide can be confirmed through various spectroscopic

techniques.

Table 3: Summary of Spectral Data for p-Tolylmaleimide

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://cymitquimica.com/cas/1631-28-3/
https://commonchemistry.cas.org/detail?cas_rn=1631-28-3
https://pubchem.ncbi.nlm.nih.gov/compound/15399
https://pubchem.ncbi.nlm.nih.gov/compound/15399
https://cymitquimica.com/cas/1631-28-3/
https://commonchemistry.cas.org/detail?cas_rn=1631-28-3
https://pubchem.ncbi.nlm.nih.gov/compound/15399
https://cymitquimica.com/cas/1631-28-3/
https://commonchemistry.cas.org/detail?cas_rn=1631-28-3
https://pubchem.ncbi.nlm.nih.gov/compound/15399
https://pubchem.ncbi.nlm.nih.gov/compound/15399
https://commonchemistry.cas.org/detail?cas_rn=1631-28-3
https://cymitquimica.com/cas/1631-28-3/
https://pubchem.ncbi.nlm.nih.gov/compound/15399
https://www.benchchem.com/product/b7728571?utm_src=pdf-body
https://www.benchchem.com/product/b7728571?utm_src=pdf-body
https://www.benchchem.com/product/b7728571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Technique Key Peaks/Features Source

Signals corresponding to the
aromatic protons of the tolyl

1H NMR (CDCIs) ) [4]
group and the vinyl protons of

the maleimide ring.

Peaks for the carbonyl
carbons, aromatic carbons,

13C NMR _ [3]
vinyl carbons, and the methyl

carbon.

Characteristic absorption
bands for C=0 stretching of

IR Spectroscopy the imide, C=C stretching of [3]
the alkene, and aromatic C-H

stretching.

Molecular ion peak (M*) at m/z
Mass Spectrometry (GC-MS) 187, with characteristic [3]

fragmentation patterns.

Experimental Protocols
Synthesis of p-Tolylmaleimide

A common and effective method for the synthesis of N-arylmaleimides, including p-
Tolylmaleimide, is a two-step process starting from maleic anhydride and the corresponding
aniline (p-toluidine).

Step 1: Synthesis of N-(p-Tolyl)maleamic acid

» In a fume hood, dissolve maleic anhydride (1 equivalent) in a suitable solvent such as diethyl
ether or acetic acid in a round-bottom flask equipped with a magnetic stirrer.

e Slowly add a solution of p-toluidine (1 equivalent) in the same solvent to the maleic
anhydride solution at room temperature.
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Stir the resulting mixture for 1-2 hours. The N-(p-Tolyl)maleamic acid intermediate will
precipitate out of the solution.

Collect the precipitate by vacuum filtration and wash with cold solvent to remove any
unreacted starting materials.

Dry the product under vacuum.

Step 2: Cyclodehydration to p-Tolylmaleimide

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place the
dried N-(p-Tolyl)maleamic acid (1 equivalent), anhydrous sodium acetate (0.5-1 equivalent),
and acetic anhydride (3-5 equivalents).

Heat the mixture to 80-100°C with constant stirring for 1-2 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and pour it into a beaker
containing ice-cold water to precipitate the crude p-Tolylmaleimide.

Stir the suspension vigorously for 15-30 minutes to ensure complete precipitation and
hydrolysis of excess acetic anhydride.

Collect the crude product by vacuum filtration and wash thoroughly with water.

Purification of p-Tolylmaleimide

The crude p-Tolylmaleimide can be purified by recrystallization.

Dissolve the crude product in a minimal amount of hot ethanol or cyclohexane.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to
facilitate crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent and dry them under vacuum.
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o The purity of the final product can be assessed by measuring its melting point and through
spectroscopic analysis (NMR, IR).

Applications in Research and Development
Bioconjugation

The maleimide group is a highly reactive Michael acceptor, making it an excellent choice for
covalent labeling of biomolecules, particularly proteins. It reacts specifically with the thiol group
of cysteine residues under mild conditions (pH 6.5-7.5) to form a stable thioether bond. This
reaction is fundamental in the development of antibody-drug conjugates (ADCs), PEGylated
proteins, and fluorescently labeled proteins.

Caption: Thiol-Maleimide Conjugation Workflow.

Polymer Chemistry

p-Tolylmaleimide can be used as a monomer in polymerization reactions to synthesize
polymaleimides. These polymers are known for their high thermal stability and are used in
various industrial applications, including high-performance composites and electronics.

Inhibition of Aquaporin Z

p-Tolylmaleimide has been identified as an inhibitor of Aquaporin Z (AqpZ), a water channel
protein found in E. coli.[1] Aquaporins are integral membrane proteins that facilitate the
transport of water across cell membranes. The inhibition of these channels is a subject of
research for potential therapeutic applications.
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Caption: Inhibition of Aquaporin Z by p-Tolylmaleimide.

Safety and Handling

p-Tolylmaleimide should be handled with care in a well-ventilated area, preferably in a fume
hood. Standard personal protective equipment, including safety glasses, gloves, and a lab
coat, should be worn. Avoid inhalation of dust and contact with skin and eyes. For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

p-Tolylmaleimide is a valuable and versatile compound for researchers in both life sciences
and material sciences. Its well-defined reactivity, particularly towards thiols, makes it an
indispensable tool in bioconjugation for drug development and diagnostics. Furthermore, its
ability to form thermally stable polymers opens up avenues for the creation of advanced
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materials. This guide provides the core technical information required for the effective use and
further investigation of p-Tolylmaleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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